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Compound of Interest

Compound Name: 2-Phenylazocane

Cat. No.: B15273238 Get Quote

A comprehensive search of scientific literature and chemical databases reveals a significant

absence of published research on the mechanism of action for the compound 2-
Phenylazocane (CAS No. 1379168-02-1). Despite its availability from chemical suppliers for

research purposes, there are no peer-reviewed studies, patents, or technical papers detailing

its pharmacological targets, binding affinities, signaling pathways, or specific biological effects.

This lack of primary data prevents the construction of an in-depth technical guide as requested.

The core requirements—including quantitative data tables, detailed experimental protocols,

and visualizations of signaling pathways—cannot be fulfilled without an established body of

research.

Information Scarcity
Searches conducted for "2-Phenylazocane" and its associated CAS number primarily yield

listings from chemical manufacturing and supply companies. These commercial sources

provide basic chemical properties such as molecular formula (C13H19N) and molecular weight

(189.30), but do not include pharmacological data.

One chemical supplier makes a tertiary reference to patents (EP-0705259-A1 and EP-

0705259-B1) titled "Phenyrrole derivatives and their use as dopamine d3 antagonists."[1]

However, 2-Phenylazocane is structurally distinct from the phenyrrole class of compounds

described in these documents. This tangential reference is insufficient to form a credible

hypothesis about its mechanism of action.
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Conclusion
Without published scientific findings, any discussion of a proposed mechanism of action for 2-
Phenylazocane would be purely speculative and fall outside the scope of a technical

whitepaper. The generation of quantitative data tables, experimental methodologies, and

pathway diagrams is not possible.

Further empirical investigation is required to determine the pharmacological profile of 2-
Phenylazocane. Researchers investigating this compound would need to conduct initial

screening and binding assays to identify its molecular targets, followed by functional assays to

elucidate its effects on cellular signaling. Until such data is published, its mechanism of action

remains unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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